Cas no 1261767-36-5 (Methyl 2-(chloromethyl)naphthalene-1-carboxylate)

• Product Name: Methyl 2-(chloromethyl)naphthalene-1-carboxylate
• CAS No: 1261767-36-5
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4935506
• Update Time: 2025-11-06

Methyl 2-(chloromethyl)naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chloromethyl)naphthalene-1-carboxylate
• Methyl 2-(chloromethyl)naphthalene-1-carboxylate

• Inchi： 1S/C13H11ClO2/c1-16-13(15)12-10(8-14)7-6-9-4-2-3-5-11(9)12/h2-7H,8H2,1H3
• InChI Key： TUFJUUJGDOZVTE-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=CC=CC2=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(chloromethyl)naphthalene-1-carboxylate

Comprehensive Overview of Methyl 2-(chloromethyl)naphthalene-1-carboxylate (CAS No. 1261767-36-5)

Methyl 2-(chloromethyl)naphthalene-1-carboxylate (CAS No. 1261767-36-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a naphthalene core with chloromethyl and ester functional groups, makes it a versatile building block for synthesizing complex molecules. This compound has garnered significant attention due to its applications in developing high-performance polymers, liquid crystals, and bioactive agents.

In recent years, the demand for Methyl 2-(chloromethyl)naphthalene-1-carboxylate has surged, driven by its role in cutting-edge research areas such as green chemistry and sustainable synthesis. Researchers are particularly interested in its potential to reduce environmental impact through atom-efficient reactions. The compound’s CAS No. 1261767-36-5 is frequently searched in academic databases and patent filings, reflecting its growing importance in industrial and academic labs.

One of the key advantages of Methyl 2-(chloromethyl)naphthalene-1-carboxylate is its reactivity, which allows for selective modifications at the chloromethyl or ester groups. This property is critical for designing tailored molecules in drug discovery, where precision and efficiency are paramount. For instance, it serves as a precursor for fluorescence probes and photoactive materials, aligning with trends in optoelectronics and diagnostic imaging.

The synthesis of Methyl 2-(chloromethyl)naphthalene-1-carboxylate typically involves Friedel-Crafts acylation followed by esterification, with yields optimized through modern catalytic techniques. Innovations in microwave-assisted synthesis and flow chemistry have further enhanced its production scalability, addressing the needs of large-scale industrial applications. These advancements are often highlighted in forums discussing cost-effective chemical manufacturing.

Safety and handling of CAS No. 1261767-36-5 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most regulatory frameworks, its chloromethyl group warrants cautious handling to avoid unintended reactions. This aligns with the broader industry focus on chemical safety and risk mitigation.

From a commercial perspective, Methyl 2-(chloromethyl)naphthalene-1-carboxylate is supplied by leading fine chemical manufacturers, with purity grades ranging from 95% to 99%. Its pricing is influenced by factors like raw material availability and supply chain resilience, topics frequently debated in global trade discussions. Analytical methods such as HPLC and NMR are employed to verify its quality, ensuring compliance with research and industrial standards.

Future prospects for CAS No. 1261767-36-5 include exploratory studies in nanotechnology and bioconjugation, where its structural features could enable novel applications. As the scientific community prioritizes multifunctional compounds, this molecule is poised to remain a focal point in innovation-driven sectors. Its integration into AI-driven drug design platforms further underscores its relevance in modern chemistry.

In summary, Methyl 2-(chloromethyl)naphthalene-1-carboxylate exemplifies the intersection of traditional organic chemistry and contemporary technological demands. Its CAS No. 1261767-36-5 serves as a gateway to diverse applications, from material science to life sciences, making it a compound of enduring interest and utility.